Cas no 1261801-30-2 (5-Chloro-2-methoxy-3-(2-(trifluoromethyl)phenyl)pyridine)

• Product Name: 5-Chloro-2-methoxy-3-(2-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261801-30-2
• MF: C₁₃H₉ClF₃NO
• MW: 287.66487288475
• CID: 4983785
• Update Time: 2025-10-29

5-Chloro-2-methoxy-3-(2-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-methoxy-3-(2-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C13H9ClF3NO/c1-19-12-10(6-8(14)7-18-12)9-4-2-3-5-11(9)13(15,16)17/h2-7H,1H3
• InChI Key： HFNPHVVUOISYJB-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)C1C=CC=CC=1C(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 300
• XLogP3: 4.3
• Topological Polar Surface Area: 22.1

Additional information on 5-Chloro-2-methoxy-3-(2-(trifluoromethyl)phenyl)pyridine

Comprehensive Overview of 5-Chloro-2-methoxy-3-(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1261801-30-2)

5-Chloro-2-methoxy-3-(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1261801-30-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivatives family, known for their versatile applications in drug discovery and material science. The presence of a trifluoromethyl group and a methoxy substituent enhances its reactivity and binding affinity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential as a building block for designing novel bioactive molecules.

In recent years, the demand for fluorinated compounds like 5-Chloro-2-methoxy-3-(2-(trifluoromethyl)phenyl)pyridine has surged due to their unique physicochemical properties. Fluorine incorporation often improves metabolic stability, lipophilicity, and bioavailability, which are critical factors in drug development. This compound's CAS No. 1261801-30-2 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Its structural features align with trends in small-molecule therapeutics and precision agriculture, where targeted action and minimal environmental impact are prioritized.

The synthesis of 5-Chloro-2-methoxy-3-(2-(trifluoromethyl)phenyl)pyridine typically involves multi-step organic reactions, including cross-coupling and halogenation processes. Advanced techniques such as palladium-catalyzed coupling and microwave-assisted synthesis have been explored to optimize yield and purity. These methods cater to the growing need for sustainable and efficient production in line with green chemistry principles. Analytical characterization via NMR spectroscopy, HPLC, and mass spectrometry ensures compliance with stringent quality standards.

From a commercial perspective, CAS No. 1261801-30-2 is listed in catalogs of leading chemical suppliers, often under categories like pharmaceutical intermediates or custom synthesis. Its applications extend to crop protection formulations, where pyridine derivatives act as potent inhibitors of pest enzymes. The compound's structure-activity relationship (SAR) is a focal point for researchers aiming to develop next-generation solutions with enhanced efficacy and safety profiles.

Emerging trends in AI-driven drug discovery have further amplified interest in 5-Chloro-2-methoxy-3-(2-(trifluoromethyl)phenyl)pyridine. Computational models predict its interactions with biological targets, accelerating hit-to-lead optimization. Additionally, its compatibility with high-throughput screening platforms makes it a candidate for identifying new therapeutic pathways. These advancements align with industry demands for faster, cost-effective R&D cycles.

Environmental and regulatory considerations also play a role in the compound's usage. Its biodegradability and ecotoxicology data are essential for compliance with global chemical regulations like REACH and EPA guidelines. Manufacturers emphasize responsible sourcing and waste minimization to meet sustainability goals, reflecting broader shifts toward circular economy practices in the chemical sector.

In summary, 5-Chloro-2-methoxy-3-(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1261801-30-2) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications, coupled with evolving technological tools, position it as a compound of enduring scientific and industrial value.